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Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035

An In-depth Technical Guide to Cyclododecene for Researchers, Scientists, and Drug
Development Professionals.

This technical guide provides a comprehensive overview of cyclododecene, a significant
macrocyclic olefin. The document details its chemical identity, safety information, physical and
chemical properties, synthesis, and key chemical reactions. It is intended for researchers,
scientists, and professionals in drug development who may use cyclododecene as a chemical
intermediate or in materials science applications.

Chemical Identity and Safety Information

Cyclododecene is a 12-carbon cyclic alkene. It exists as a mixture of cis-(Z) and trans-(E)
isomers, with the trans-isomer often being the major component in commercial grades.

CAS Numbers:
e Mixture of cis- and trans-isomers: 1501-82-2[1][2]
e (E)-Cyclododecene (trans): 1486-75-5

e (Z)-Cyclododecene (cis): 1129-89-1

Safety Data Sheet Summary
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A comprehensive review of available Safety Data Sheets (SDS) indicates that cyclododecene
is a colorless liquid with a mild, sweet odor.[1] While it is considered to have low toxicity, proper
safety precautions should always be observed in a laboratory setting.

Key Safety Information:

Hazards: May cause skin irritation.[2] It is a combustible liquid.

e Handling: Handle in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including safety goggles and chemical-resistant gloves.

o Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents.[1]
Keep container tightly closed.

o First Aid:

[¢]

Skin Contact: Wash off with soap and plenty of water.

[¢]

Eye Contact: Flush eyes with water as a precaution.

o

Inhalation: If inhaled, move the person into fresh air.

o

Ingestion: Rinse mouth with water. Do not induce vomiting.

» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to
extinguish.

Physicochemical Properties

The following table summarizes the key quantitative data for cyclododecene.
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Property Value

Molecular Formula Ci2H22

Molecular Weight 166.30 g/mol
Appearance Colorless liquid
Boiling Point 242-245 °C

Melting Point -9°C

Density 0.870 g/mL at 20 °C
Flash Point 94 °C (201 °F)

Water Solubility

Insoluble

Solubility

Soluble in alcohol

Vapor Pressure

0.098 hPa at 20°C

Synthesis of Cyclododecene

The primary industrial route to cyclododecene is the partial hydrogenation of 1,5,9-

cyclododecatriene (CDT), which is synthesized from the cyclotrimerization of butadiene.

Butadiene

Cyclotrimerization

(e.g., TiCla/Organoaluminum catalyst)

(1,5,9-Cyclododecatriene (CDTD

Partial Hydrogenation
(e.g., Hz2/Catalyst)

Cyclododecene

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b074035?utm_src=pdf-body
https://www.benchchem.com/product/b074035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis pathway of Cyclododecene from Butadiene.

Key Reactions and Applications

Cyclododecene is a versatile intermediate, primarily utilized in polymer chemistry and the
synthesis of other valuable compounds.

Ring-Opening Metathesis Polymerization (ROMP)

Cyclododecene can undergo Ring-Opening Metathesis Polymerization (ROMP) to produce
polydodecenamer, a polymer with applications as an additive to elastomers. This reaction is
typically catalyzed by transition-metal alkylidene complexes.

OMP Catalyst
(Cyclododecenea @rubbs' C@

Polymerization

Polydodecenamer

Click to download full resolution via product page

Caption: ROMP of Cyclododecene to form Polydodecenamer.

Synthesis of Laurolactam

A significant industrial application of cyclododecene is its conversion to laurolactam, the
monomer for Nylon-12. This multi-step synthesis highlights the utility of cyclododecene as a
precursor to valuable polyamides. A one-pot synthesis from cyclododecene has been
developed, improving the efficiency of this process.[3]
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One-Pot Synt

Epoxidation Isomerization Oximation Beckmann

Cyclododecene e.g., Oz, catalyst Cyclododecene Epoxide e.g., catalyst Cyclododecanone €., NH20H Cyclododecanone Oxime Rearrangement

Click to download full resolution via product page

Caption: One-pot synthesis of Laurolactam from Cyclododecene.

Other Applications

o Fragrance Industry: Derivatives of cyclododecane, obtained from cyclododecene, are used
in the fragrance industry. For instance, (1-ethoxyethoxy)cyclododecane is used as a perfume
fixative or enhancer.[4]

o Surfactants: Cyclododecene serves as a building block in the synthesis of various
surfactants.[1]

Experimental Protocols

Detailed experimental protocols for reactions involving cyclododecene are often specific to the
desired outcome and catalyst system. Below is a general procedure for a Lewis acid-catalyzed
reaction, which can be adapted for various transformations.

General Procedure for Lewis Acid-Catalyzed Reaction of
Cyclododecene with an Epoxide

This procedure is based on the reaction of cyclododecene with propylene oxide to synthesize
2-(cyclododecyl)propan-1-al, a fragrance intermediate.

Materials:

e Cyclododecene
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Propylene oxide

Aluminum chloride (AICIs) - Lewis acid catalyst

Dichloromethane (CHzCl2) - Solvent

Diethyl ether

e Ice

Procedure:

e Suspend aluminum chloride (1.35 mol) in dichloromethane (1 L) in a suitable reaction vessel.
e Cool the suspension to -30°C.

e A mixture of cyclododecene (1.2 mol) and propylene oxide (1.72 mol) is added dropwise
with stirring, while maintaining the temperature at -30°C with external cooling.

 After the addition is complete (approximately 1 hour), the reaction is quenched by pouring it
into a mixture of ice (2 L) and diethyl ether (2 L).

e The organic layer is separated, washed, dried, and the solvent is removed.
e The resulting products can then be purified by distillation.

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific
laboratory conditions and safety standards. A thorough risk assessment should be conducted
before performing any chemical reaction.

Role in Drug Development and Signhaling Pathways

Currently, there is no evidence to suggest that cyclododecene is directly involved in biological
signaling pathways. Its application in drug development is not well-documented and would
likely be as a structural component or intermediate in the synthesis of more complex,
biologically active molecules. Its primary value to the scientific community lies in polymer
science and as a versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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